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Compound of Interest

Compound Name: m-PEG2-Amine

Cat. No.: B1677425 Get Quote

Essential Safety and Handling Guide for m-
PEG2-Amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling m-PEG2-Amine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

1. Hazard Identification and Personal Protective Equipment (PPE)

While some suppliers classify m-PEG2-Amine as non-hazardous, others identify it as harmful if

swallowed and very toxic to aquatic life.[1] Therefore, a cautious approach to handling is

recommended, utilizing comprehensive personal protective equipment.

Recommended Personal Protective Equipment
The following table summarizes the necessary PPE for handling m-PEG2-Amine, based on a

conservative assessment of potential hazards.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

Protects eyes from splashes

and aerosols.[1]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact. Gloves

should be inspected before

use and disposed of properly

after handling.[2]

Body Protection
Impervious clothing (e.g., lab

coat)

Protects skin from accidental

spills and contamination.[1]

Respiratory Protection
Use in a well-ventilated area or

fume hood

Avoids inhalation of vapors,

mists, or dust.[1][3] A suitable

respirator may be necessary

for large quantities or in case

of insufficient ventilation.

Chemical and Physical Properties
A summary of the key physical and chemical properties of m-PEG2-Amine is provided below

for quick reference.

Property Value

CAS Number 31576-51-9

Molecular Formula C5H13NO2

Molecular Weight 119.16 g/mol [1]

Synonyms
2-(2-Methoxyethoxy)ethanamine, 1-(2-

Aminoethoxy)-2-methoxyethane[1][4]

2. Operational and Handling Procedures

Adherence to proper handling and storage protocols is critical for maintaining the stability of m-
PEG2-Amine and ensuring a safe laboratory environment.
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Safe Handling Protocol
Preparation: Ensure a clean and organized workspace. Have all necessary PPE, handling

equipment, and spill containment materials readily available.

Ventilation: Always handle m-PEG2-Amine in a well-ventilated area, preferably within a

chemical fume hood to minimize inhalation exposure.[1]

Avoiding Contact: Avoid direct contact with skin, eyes, and clothing. Do not inhale any dust,

vapor, or mist.[1]

Hygiene: Wash hands thoroughly after handling the substance. Do not eat, drink, or smoke

in the work area.[1]

Weighing: If handling a powdered form, weigh the substance carefully to avoid creating dust.

Storage Conditions
Proper storage is essential to maintain the integrity of m-PEG2-Amine.

Storage Parameter Recommendation

Temperature
Store at -5°C to -20°C.[1][4] Some suppliers

recommend -80°C for solutions.[1][5]

Container
Keep container tightly sealed in a dry, well-

ventilated area.[1]

Light Exposure Protect from direct sunlight.[4]

Incompatibilities Keep away from strong oxidizing agents.[3]

3. Emergency and Disposal Plans

A clear plan for emergencies and waste disposal is crucial for laboratory safety.

First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water, occasionally lifting the upper and lower

eyelids. Seek medical attention.[1]

Skin Contact
Remove contaminated clothing and rinse skin

thoroughly with plenty of water.[1]

Inhalation
Move the person to fresh air. If breathing is

difficult, provide respiratory support.[1][2]

Ingestion
Do NOT induce vomiting. Wash out mouth with

water and seek immediate medical attention.[1]

Spill Response
In the event of a spill, follow these steps to contain and clean the area safely.

Immediate Actions Containment & Cleanup Disposal

Evacuate Area Alert Personnel Ensure Ventilation Don Appropriate PPE Contain Spill with
Inert Absorbent Collect Absorbed Material Decontaminate Spill Area Place in Sealed Container

for Chemical Waste
Dispose According to

Regulations

Click to download full resolution via product page

Caption: Workflow for m-PEG2-Amine Spill Response.

Waste Disposal
Dispose of m-PEG2-Amine and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations.[1] Do not allow the product to enter drains

or watercourses, as it is very toxic to aquatic life.[1] Package waste in approved, labeled

containers for disposal by a licensed waste management company.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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